Cas no 2228133-02-4 (2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid)

• Product Name: 2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid
• CAS No: 2228133-02-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6599413
• PubChem ID: 165792056
• Update Time: 2025-10-28

2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2228133-02-4
• EN300-1831490
• 2-amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid
• 2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid

• Inchi： 1S/C9H11N3O2/c10-7(8(13)14)9(1-2-9)6-5-11-3-4-12-6/h3-5,7H,1-2,10H2,(H,13,14)
• InChI Key： MGGQRPZNUAPRJP-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=NC=CN=2)CC1)N)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 89.1Ų

Additional information on 2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid

2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic Acid: A Comprehensive Overview

2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid, with the CAS number 2228133-02-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group substituted with a pyrazine ring and an amino-acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the cyclopropyl-pyrazine moiety, demonstrating high yields and excellent regioselectivity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules like 2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. The amino-acetic acid group is known to participate in various biochemical processes, making it a valuable component in peptide synthesis. Moreover, the cyclopropyl-pyrazine moiety introduces rigidity and electronic diversity, which can enhance the molecule's interactions with biological targets. Recent studies have explored its use as a lead compound in anti-cancer drug discovery, where it has shown moderate inhibitory activity against several cancer cell lines. These findings highlight the need for further optimization to improve its pharmacokinetic properties and therapeutic efficacy.

In addition to its role in drug discovery, 2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid has also been investigated for its potential in agrochemicals. The compound's ability to modulate plant growth hormones has led to its consideration as a candidate for developing environmentally friendly pesticides and herbicides. Field trials conducted under controlled conditions have demonstrated promising results, with enhanced crop yields observed in certain agricultural settings. However, further research is required to assess its long-term environmental impact and ensure compliance with international safety standards.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. The cyclopropyl-pyrazine group can serve as a platform for designing novel polymers and nanomaterials with tailored electronic properties. Recent breakthroughs in polymer chemistry have leveraged this compound's rigidity to develop advanced materials for use in electronics and energy storage devices. These applications underscore the versatility of 2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid across multiple disciplines.

From a regulatory standpoint, the production and use of this compound are subject to stringent safety protocols to ensure minimal environmental impact. Researchers have emphasized the importance of adopting green chemistry principles during its synthesis and application phases. This includes minimizing waste generation, using renewable feedstocks, and optimizing energy consumption throughout the production process.

In conclusion, 2-Amino-2-[1-(pyrazin-2-yl)cyclopropyl]acetic acid represents a multifaceted molecule with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a valuable asset in modern chemical innovation. As ongoing studies continue to uncover new potentials for this compound, it is expected to play an increasingly significant role in advancing both scientific knowledge and industrial applications.